Cas no 2108723-04-0 (1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one)

1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one
- AKOS026699897
- F9994-0470
- S-[[4-(morpholine-4-carbonyl)phenyl]methyl] ethanethioate
- 2108723-04-0
- 1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
- S-(4-(Morpholine-4-carbonyl)benzyl) ethanethioate
- S-4-(morpholine-4-carbonyl)benzyl ethanethioate
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- Inchi: 1S/C14H17NO3S/c1-11(16)19-10-12-2-4-13(5-3-12)14(17)15-6-8-18-9-7-15/h2-5H,6-10H2,1H3
- InChI Key: ZBRJKWKSSJGHNV-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CC1C=CC(=CC=1)C(N1CCOCC1)=O
Computed Properties
- Exact Mass: 279.09291458g/mol
- Monoisotopic Mass: 279.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 71.9Ų
1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F9994-0470-2mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 2mg |
$59.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-15mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 15mg |
$89.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-25mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 25mg |
$109.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-40mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 40mg |
$140.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-5μmol |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 5μmol |
$63.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-20mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 20mg |
$99.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-75mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 75mg |
$208.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-1mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 1mg |
$54.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-4mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 4mg |
$66.0 | 2023-09-07 | ||
Life Chemicals | F9994-0470-5mg |
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one |
2108723-04-0 | 5mg |
$69.0 | 2023-09-07 |
1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one Related Literature
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Lianying Wang,Jinfeng Liu,Yuexi Zhou,Yudong Song,Jing He,David G. Evans Chem. Commun., 2010,46, 3911-3913
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Marcin Kwit,Beata Zabicka,Jacek Gawronski Dalton Trans., 2009, 6783-6789
Additional information on 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one
Research Briefing on 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one (CAS: 2108723-04-0)
In recent years, the compound 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one (CAS: 2108723-04-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The morpholine and carbonyl functionalities within its structure contribute to its bioactivity, making it a subject of intense research.
Recent studies have focused on the synthesis and optimization of 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, highlighting its improved yield and purity. The study also explored its mechanism of action, revealing its ability to selectively inhibit certain kinases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs with reduced side effects.
Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as a prodrug. The researchers demonstrated that 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one could be enzymatically cleaved in vivo to release an active metabolite with enhanced bioavailability. This property is particularly valuable for designing targeted therapies with improved pharmacokinetic profiles.
In addition to its therapeutic potential, 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one has also been explored as a chemical probe in proteomics research. A recent preprint on bioRxiv described its use in activity-based protein profiling (ABPP) to identify novel enzyme targets in cancer cells. The study provided insights into the compound's selectivity and binding affinity, further validating its utility in chemical biology.
Despite these promising developments, challenges remain in the clinical translation of 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the growing body of research underscores its potential as a versatile scaffold in drug discovery and chemical biology.
In conclusion, 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one (CAS: 2108723-04-0) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications, from kinase inhibition to prodrug development, highlight its significance in contemporary research. Future studies should focus on overcoming existing limitations and exploring its full therapeutic potential.
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